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For Researchers, Scientists, and Propellant Development Professionals

Nitroguanidine (NQ) and guanidine nitrate (GN) are both nitrogen-rich energetic materials

utilized in various propellant formulations. While they share a common guanidine backbone,

their performance characteristics differ significantly, making them suitable for distinct

applications. This guide provides an objective comparison of their key performance

parameters, supported by experimental data, to aid in the selection and development of

advanced propellant systems.

Executive Summary
Nitroguanidine is generally favored for applications requiring high performance and

insensitivity, such as in gun propellants and insensitive munitions. It offers a higher detonation

velocity and greater explosive power compared to guanidine nitrate. Guanidine nitrate, on the

other hand, is a less energetic but more accessible and cost-effective option, often used in gas

generants, model rocketry, and some propellant formulations where high gas output at lower

temperatures is desirable.

Performance Characteristics: A Quantitative
Comparison
The following tables summarize the key performance parameters of nitroguanidine and

guanidine nitrate based on available experimental data. It is important to note that a direct side-
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by-side comparative study for all parameters under identical conditions is not readily available

in the literature. Therefore, the data presented is a compilation from various sources and

should be interpreted with consideration for the different experimental setups.

Table 1: Physical and Chemical Properties

Property Nitroguanidine (NQ) Guanidine Nitrate (GN)

Chemical Formula CH₄N₄O₂ CH₆N₄O₃

Molecular Weight ( g/mol ) 104.07 122.08

Appearance Colorless, crystalline solid White crystalline powder

Density (g/cm³) 1.77 1.44

Heat of Formation (kJ/mol) -92.4[1] -356.0

Table 2: Detonation and Explosive Properties

Property Nitroguanidine (NQ) Guanidine Nitrate (GN)

Detonation Velocity (m/s) 7,650 (at 1.5 g/cm³)[2] 3,700[3]

Detonation Pressure (GPa) ~20.9 - 30.7 (for derivatives)[4]
Not explicitly found for pure

GN

Heat of Combustion (cal/g) 2,500 1,800[3]

Explosive Power (Trauzl Test,

% TNT)
95 (Plate Dent Test)[3] 10[3]

Table 3: Sensitivity to Stimuli

Property Nitroguanidine (NQ) Guanidine Nitrate (GN)

Impact Sensitivity
Insensitive to rifle bullet

impact[2]
Less sensitive than NQ[3]

Friction Sensitivity Insensitive[2] Less sensitive than NQ[3]
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Table 4: Thermal Properties

Property Nitroguanidine (NQ) Guanidine Nitrate (GN)

Melting Point (°C) 239 (decomposes)[2] 214

Decomposition Temperature

(°C)
~230 ~250

Explosion Temperature (5 sec,

°C)
232 275[3]

Table 5: Propellant Performance (Illustrative)

Property
Nitroguanidine (NQ) -
based

Guanidine Nitrate (GN) -
based

Specific Impulse (s)
Data not available for direct

comparison
177 (monopropellant)[5]

Burning Rate

Burning rate is a function of

pressure; data for direct

comparison with GN not

available.[6]

Burning rate is a function of

pressure; data for direct

comparison with NQ not found.

[7][8]

Experimental Protocols
The data presented in this guide is derived from standardized experimental methods designed

to characterize energetic materials. Below are detailed methodologies for key experiments.

Burning Rate Measurement (Crawford Bomb Method)
The burning rate of solid propellants is a critical parameter in rocket motor design and is often

determined using a Crawford bomb, also known as a strand burner.

Objective: To measure the linear burning rate of a propellant strand at a constant pressure.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Nitroguanidine
https://apps.dtic.mil/sti/tr/pdf/ADA018247.pdf
https://en.wikipedia.org/wiki/Guanidine_nitrate
https://apps.dtic.mil/sti/pdfs/ADA432913.pdf
https://files.core.ac.uk/download/pdf/333661998.pdf
https://www.researchgate.net/publication/335060078_Burning_Rate_Characterization_of_Guanidine_Nitrate_and_Basic_Copper_Nitrate_Propellants_with_Metal_Oxide_Additives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crawford Bomb: A high-pressure vessel capable of withstanding the combustion pressure.

Strand Holder: To mount the propellant sample.

Ignition System: An electrically heated wire (e.g., nichrome) to initiate combustion.

Timing System: Fuse wires embedded in the propellant at precise intervals, connected to a

chronometer to record the time it takes for the flame front to travel between them.

Pressure Transducer and Data Acquisition System: To monitor and record the pressure

inside the bomb.

Procedure:

A cylindrical strand of the propellant is prepared and coated with an inhibitor on its side to

ensure that burning only occurs on the end surfaces.

Fuse wires are inserted through small holes drilled into the propellant strand at accurately

measured distances.

The strand is mounted in the holder inside the Crawford bomb.

The bomb is sealed and pressurized with an inert gas (e.g., nitrogen) to the desired test

pressure.

The ignition system is activated to start the combustion of the propellant strand.

As the propellant burns, it ignites the fuse wires, sending electrical signals to the

chronometer.

The time intervals between the signals from consecutive fuse wires are recorded.

The burning rate is calculated by dividing the known distance between the fuse wires by the

recorded time interval.

The experiment is repeated at various pressures to establish the burning rate as a function

of pressure.
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Crawford Bomb Method Workflow
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Sensitivity to Impact (BAM Fallhammer Method)
Impact sensitivity is a measure of the ease with which a material can be initiated to detonate or

deflagrate by a sudden blow. The BAM (Bundesanstalt für Materialprüfung) fallhammer is a

widely used apparatus for this test.

Objective: To determine the impact energy at which there is a 50% probability of initiating a

reaction in the sample.

Apparatus:

BAM Fallhammer: Consists of a steel anvil, a sample holder, and a set of drop weights (e.g.,

1 kg, 5 kg, 10 kg) that can be released from varying heights.

Sample Preparation Tools: For pressing the material into a standardized sample size.

Procedure:

A small, precisely measured amount of the energetic material is placed in the sample holder.

The sample holder is placed on the anvil of the fallhammer.

A drop weight is raised to a specific height and then released, allowing it to strike the sample.

The outcome of the impact is observed for any signs of reaction, such as a flame, smoke, or

audible report.

The "up-and-down" method is typically used to determine the 50% initiation height. This

involves a series of trials where the drop height is increased after a "no-go" (no reaction) and

decreased after a "go" (reaction).

The impact energy is calculated from the drop height and the mass of the weight.

Sensitivity to Friction (BAM Friction Apparatus)
Friction sensitivity testing determines the susceptibility of a material to initiation by frictional

forces. The BAM friction apparatus is a standard tool for this purpose.
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Objective: To determine the frictional force at which there is a 50% probability of initiating a

reaction.

Apparatus:

BAM Friction Tester: Consists of a fixed porcelain pin and a movable porcelain plate. The

plate is moved back and forth under the pin, which is loaded with a specific weight.

Sample Application Tools: To apply a consistent amount of the material to the porcelain plate.

Procedure:

A small amount of the test material is spread evenly on the porcelain plate.

The porcelain pin is lowered onto the sample with a specific load applied by a weighted lever

arm.

The porcelain plate is then moved back and forth under the loaded pin for a set number of

strokes or distance.

The test is observed for any signs of initiation (spark, flame, crackling sound).

Similar to the impact test, the "up-and-down" method is used to find the load at which there is

a 50% probability of initiation.

Chemical Structures and Synthesis Overview
The distinct properties of nitroguanidine and guanidine nitrate arise from their different

chemical structures.
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Chemical Structures and Synthesis Pathways

Nitroguanidine (NQ) is synthesized by the dehydration of guanidine nitrate using a strong

dehydrating agent like concentrated sulfuric acid. This process introduces the nitro group (-

NO₂) onto the guanidine backbone.

Guanidine Nitrate (GN) is produced industrially through the reaction of dicyandiamide with

ammonium nitrate. It is a salt composed of the guanidinium cation [C(NH₂)₃]⁺ and the nitrate

anion NO₃⁻.

Conclusion
The choice between nitroguanidine and guanidine nitrate in propellant formulations is dictated

by the specific performance requirements of the application. Nitroguanidine stands out for its

high energy, detonation performance, and insensitivity, making it a key ingredient in modern

high-performance propellants. Guanidine nitrate, while less powerful, offers advantages in
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terms of cost, high gas volume, and lower combustion temperatures, rendering it suitable for

applications like automotive airbags and certain types of gas generators. This guide provides a

foundational understanding of their comparative properties to assist researchers in making

informed decisions for propellant design and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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